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Compound of Interest

Compound Name: Bis(2-ethylhexyl) glutarate

CAS No.: 21302-20-5

Cat. No.: B1594760

Get Quote

Introduction
Bis(2-ethylhexyl) glutarate (BEHG) is a diester of glutaric acid and 2-ethylhexanol, with the

molecular formula C₂₁H₄₀O₄.[1][2][3] It is a colorless to light yellow liquid at room temperature,

characterized by its low solubility in water and moderate solubility in organic solvents.[1] These

properties, along with its excellent thermal stability, make it a versatile compound in various

industrial and research applications.[1] Primarily, BEHG serves as a plasticizer, enhancing the

flexibility and durability of polymers.[1] It is also utilized as a solvent in coatings, adhesives, and

sealants, and as a component in lubricant formulations.[1]

The unique five-carbon diacid backbone of BEHG distinguishes it from other common esters,

influencing its physical and chemical properties.[1] Understanding its behavior and

performance in different matrices is crucial for its effective application and for assessing its

environmental fate and potential toxicological impact. These application notes provide detailed

protocols for researchers, scientists, and drug development professionals to evaluate the

efficacy of BEHG as a plasticizer and to quantify its presence in aqueous samples.
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A comprehensive understanding of the physicochemical properties of Bis(2-ethylhexyl)
glutarate is fundamental to its application and handling.

Property Value Source

Molecular Formula C₂₁H₄₀O₄ [1][2][3]

Molecular Weight 356.55 g/mol [2][4]

CAS Number 21302-20-5 [2][4]

Appearance Colorless to light yellow liquid [1][4]

Purity Typically ≥95% [4]

Storage Temperature
2-8°C, sealed in a dry

environment
[4][5]

Solubility
Low in water, moderate in

organic solvents
[1]

InChI Key
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UHFFFAOYSA-N
[2][4]

Experimental Protocols
The following sections detail step-by-step protocols for two common applications of Bis(2-
ethylhexyl) glutarate: evaluation as a plasticizer in a polymer matrix and quantification in an

aqueous solution.

Protocol 1: Evaluation of Plasticizer Efficacy in Polyvinyl
Chloride (PVC)
This protocol outlines the methodology to incorporate Bis(2-ethylhexyl) glutarate into a PVC

resin and evaluate its plasticizing effect by measuring changes in the material's mechanical

properties. The causality behind these steps is to create a homogenous blend of PVC and

plasticizer, which is then processed into a standardized form for mechanical testing. The

change in properties like tensile strength and elongation at break directly correlates to the

plasticizer's effectiveness.
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Caption: Workflow for evaluating the efficacy of BEHG as a plasticizer in PVC.
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Bis(2-ethylhexyl) glutarate (BEHG)

Polyvinyl chloride (PVC) resin (e.g., K-value 67)

Thermal stabilizer (e.g., a mixed metal stabilizer)

Two-roll mill

Compression molder

Universal Testing Machine (UTM) with grips for plastics

Shore A durometer

High-speed mixer

Analytical balance

ASTM D638 Type IV die cutter

Formulation Preparation:

Dry the PVC resin in an oven at 80°C for 2 hours to remove any absorbed moisture.

Prepare formulations by weight (phr: parts per hundred parts of resin). A typical starting

formulation would be:

PVC: 100 phr

BEHG: 30-50 phr (varying concentrations can be tested)

Thermal Stabilizer: 2-3 phr

Accurately weigh each component and pre-mix them in a high-speed mixer for 5-10

minutes to ensure a homogenous powder blend.

Melt Compounding:
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Preheat the two-roll mill to a surface temperature of 160-170°C. The exact temperature

will depend on the PVC grade.

Add the pre-mixed formulation to the nip of the rolls and allow it to melt and form a

continuous sheet.

Continuously cut and fold the sheet on the mill for 5-7 minutes to ensure thorough mixing

and a uniform composition.

Sheet Preparation:

Remove the compounded PVC sheet from the mill.

Cut the sheet into appropriate sizes for the compression molder.

Place the cut sheets into a pre-heated mold (170-180°C) and press under a pressure of

10-15 MPa for 5 minutes.

Cool the mold under pressure to solidify the sheet.

Specimen Preparation and Testing:

Allow the molded sheets to condition at standard laboratory conditions (23 ± 2°C, 50 ± 5%

relative humidity) for at least 24 hours.

Use the ASTM D638 Type IV die to cut at least five dumbbell-shaped specimens from

each sheet for tensile testing.

Measure the tensile strength and elongation at break of the specimens using the Universal

Testing Machine at a crosshead speed of 50 mm/min.

Measure the Shore A hardness of the molded sheets using a durometer.

Data Analysis:

Calculate the average tensile strength, elongation at break, and hardness for each

formulation.
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Compare the results of the BEHG-plasticized PVC with a control sample (unplasticized

PVC or PVC with a standard plasticizer like DEHP). A significant increase in elongation

and a decrease in hardness indicate effective plasticization.

Protocol 2: Quantification of Bis(2-ethylhexyl) glutarate
in Water by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol provides a method for the extraction and quantification of Bis(2-ethylhexyl)
glutarate from water samples. The principle involves liquid-liquid extraction to concentrate the

analyte from the aqueous matrix into an organic solvent, followed by separation and detection

using GC-MS. This technique is chosen for its high sensitivity and selectivity, which are crucial

for trace-level analysis.
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Sample Preparation

Instrumental Analysis

Data Processing

Collect water sample (1 L)

Spike with internal standard

For accurate quantification

Liquid-liquid extraction with dichloromethane (3x)

Transfer analyte to organic phase

Dry extract with anhydrous sodium sulfate

Remove residual water

Concentrate extract under nitrogen

Increase analyte concentration

Inject sample into GC-MS

Introduce sample to instrument

Separation on a capillary column

Separate based on boiling point

Detection by mass spectrometry (SIM mode)

Identify and quantify based on mass-to-charge ratio

Integrate peak areas

Generate calibration curve

Using standards

Quantify BEHG concentration

Calculate concentration in original sample

Click to download full resolution via product page

Caption: Workflow for the quantification of BEHG in water samples using GC-MS.
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Bis(2-ethylhexyl) glutarate (BEHG) analytical standard

Internal standard (e.g., deuterated phthalate or a similar ester not expected in the sample)

Dichloromethane (DCM), pesticide residue grade

Anhydrous sodium sulfate

High-purity water (for blanks and standards)

Gas chromatograph with a mass selective detector (GC-MS)

Separatory funnels (2 L)

Nitrogen evaporator

Autosampler vials with inserts

Standard Preparation:

Prepare a stock solution of BEHG (e.g., 1000 µg/mL) in dichloromethane.

From the stock solution, prepare a series of calibration standards ranging from the

expected limit of quantification to the upper end of the expected sample concentration

range (e.g., 0.1 to 10 µg/mL).

Spike each calibration standard with the internal standard at a constant concentration.

Sample Preparation and Extraction:

Collect a 1 L water sample in a clean glass bottle.

Spike the water sample with the internal standard at the same concentration as the

calibration standards.

Transfer the sample to a 2 L separatory funnel.

Add 60 mL of dichloromethane to the separatory funnel, shake vigorously for 2 minutes,

and allow the layers to separate.
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Drain the organic (bottom) layer into a collection flask.

Repeat the extraction two more times with fresh 60 mL portions of dichloromethane,

combining the organic extracts.

Pass the combined extract through a funnel containing anhydrous sodium sulfate to

remove any residual water.

Concentrate the dried extract to a final volume of 1 mL using a gentle stream of nitrogen.

Transfer the final extract to an autosampler vial for GC-MS analysis.

GC-MS Analysis:

Set up the GC-MS with a suitable capillary column (e.g., a 30 m x 0.25 mm ID, 0.25 µm

film thickness 5% phenyl-methylpolysiloxane column).

Use the following or optimized instrumental conditions:

Injector Temperature: 280°C

Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Acquisition Mode: Selected Ion Monitoring (SIM). Select characteristic ions for BEHG

and the internal standard. For BEHG, potential ions could be m/z 129, 147, and 165

(these would need to be confirmed with a standard).

Inject 1 µL of the concentrated extract into the GC-MS.

Data Analysis and Quantification:

Integrate the peak areas of the target ions for BEHG and the internal standard.
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Generate a calibration curve by plotting the ratio of the BEHG peak area to the internal

standard peak area against the concentration of the calibration standards.

Determine the concentration of BEHG in the sample extract from the calibration curve.

Calculate the final concentration of BEHG in the original water sample, taking into account

the initial sample volume and the final extract volume.

Safety and Handling
Bis(2-ethylhexyl) glutarate should be handled in a well-ventilated area, and personal

protective equipment, including safety glasses, gloves, and a lab coat, should be worn.[4] It

may cause skin, eye, and respiratory irritation.[4] For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethylhexyl) glutarate]. BenchChem, [2026]. [Online PDF]. Available at:
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protocols-for-bis-2-ethylhexyl-glutarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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